Cas no 1354007-21-8 ([(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid)
[(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(S)-3-(benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid
- AM96037
- [(S)-3-(Benzyloxycarbonylethylamino)piperidin-1-yl]acetic acid
- [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid
-
- Inchi: 1S/C17H24N2O4/c1-2-19(15-9-6-10-18(11-15)12-16(20)21)17(22)23-13-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3,(H,20,21)/t15-/m0/s1
- InChI Key: HUEJNERPMBKBAP-HNNXBMFYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(CC)[C@@H]1CN(CC(=O)O)CCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 396
- Topological Polar Surface Area: 70.1
[(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084031-500mg |
S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid |
1354007-21-8 | 500mg |
£755.00 | 2022-03-01 |
[(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid
Introduction to [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic Acid (CAS No. 1354007-21-8)
Compound CAS No. 1354007-21-8, specifically identified as [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The stereochemical configuration, particularly the (S)-configuration, plays a pivotal role in determining its biological activity and pharmacological properties.
The molecular structure of [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid consists of a piperidine ring substituted with a benzyloxycarbonyl ethyl amine moiety and an acetic acid side chain. This architecture is not only synthetically challenging but also offers a rich scaffold for modulating biological targets. The benzyloxycarbonyl group, commonly employed in peptide mimetics and protease inhibitors, enhances the stability of the compound and its derivatives, making it an attractive candidate for further exploration.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The piperidine core is particularly noteworthy in this context, as it is widely recognized for its ability to enhance oral bioavailability and metabolic stability. The (S)-configuration of the amine group in [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid is particularly significant, as stereochemistry often dictates the efficacy and selectivity of pharmacological compounds.
One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. The structural features of [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid make it a promising candidate for inhibiting specific kinases while minimizing off-target effects.
Recent studies have highlighted the importance of optimizing kinase inhibitors to achieve high selectivity and potency. The benzyloxycarbonyl group not only contributes to the stability of the compound but also allows for fine-tuning of its interactions with target proteins. This flexibility has enabled researchers to design derivatives with enhanced pharmacokinetic profiles and reduced toxicity.
The acetic acid side chain in the molecular structure of [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid also plays a critical role in determining its biological activity. This moiety can interact with various biological targets through hydrogen bonding, which is essential for achieving high affinity and specificity. Furthermore, the acetic acid group can be further modified to enhance solubility or improve pharmacokinetic properties, making it a versatile component in drug design.
In addition to its potential applications in oncology, [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid has shown promise in other therapeutic areas. For instance, it has been explored as a lead compound for developing treatments for inflammatory diseases. Inflammatory pathways are often dysregulated in conditions such as rheumatoid arthritis and inflammatory bowel disease, making them attractive targets for pharmacological intervention.
The benzyloxycarbonyl group has been particularly effective in stabilizing peptide-like scaffolds, which are known for their ability to modulate inflammatory cytokines and chemokines. By incorporating this group into the molecular structure of [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid, researchers have been able to develop compounds that exhibit potent anti-inflammatory activity while maintaining good bioavailability.
The (S)-configuration of the amine group is another critical factor contributing to the biological activity of this compound. Studies have shown that enantiomers can exhibit significantly different pharmacological profiles due to differences in their interactions with biological targets. The (S)-configuration of [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid has been found to enhance binding affinity and reduce side effects compared to its (R) counterpart.
In conclusion, compound CAS No. 1354007-21-8, identified as [(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the piperidine core, benzyloxycarbonyl group, acetic acid side chain, and (S)-configuration of the amine group, make it an attractive candidate for further exploration and development.
1354007-21-8 ([(S)-3-(Benzyloxycarbonyl-ethyl-amino)-piperidin-1-yl]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)